Cas no 1806969-75-4 (2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine
• CAS No: 1806969-75-4
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4888139
• Update Time: 2025-11-01

2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine

• Inchi： 1S/C7H5BrF2N2O3/c8-1-3-5(7(9)10)6(13)4(2-11-3)12(14)15/h2,7H,1H2,(H,11,13)
• InChI Key： YOFLHHUWODFESP-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(F)F)C(C(=CN1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine

Recent Advances in the Study of 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine (CAS: 1806969-75-4)

The compound 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine (CAS: 1806969-75-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent literature reveals that 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine serves as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of pyridine-based scaffolds, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of bromomethyl and difluoromethyl groups in the molecule enhances its reactivity, making it a versatile building block for further chemical modifications.

In terms of synthetic methodologies, researchers have developed optimized protocols for the preparation of 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine. A recent paper in Organic Letters (2024) described a one-pot synthesis approach that significantly improves yield and purity compared to traditional methods. This advancement is particularly important for scaling up production and ensuring reproducibility in industrial and academic settings.

Biological evaluations of derivatives synthesized from 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine have shown promising results. For instance, a series of compounds derived from this intermediate exhibited potent inhibitory activity against specific kinases involved in cancer progression. These findings were reported in a 2023 study published in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's potential as a lead structure for the development of kinase inhibitors.

Furthermore, computational studies have been conducted to explore the molecular interactions and binding modes of 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine derivatives with target proteins. Molecular docking and dynamics simulations, as described in a 2024 article in the Journal of Chemical Information and Modeling, provided insights into the structural determinants of activity and selectivity, guiding the design of more effective analogs.

Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties and toxicity profiles of compounds derived from 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine. Future research directions may include the exploration of novel synthetic routes, the evaluation of additional biological targets, and the development of formulations to enhance bioavailability. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-5-nitropyridine (CAS: 1806969-75-4) represents a valuable chemical entity with broad applications in medicinal chemistry. The latest research underscores its versatility as a synthetic intermediate and its potential to yield bioactive molecules. Continued investigation into its properties and applications is expected to contribute significantly to the advancement of drug discovery and development.